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Compound of Interest

Compound Name: Etripamil

Cat. No.: B8393214 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work is

intrinsically linked to rigorous safety and handling protocols. This guide provides essential

safety and logistical information for the proper disposal of etripamil, an investigational, short-

acting, L-type calcium channel blocker. Adherence to these procedures is critical for ensuring

personnel safety and environmental compliance.

Core Safety and Handling Information
According to its Safety Data Sheet (SDS), etripamil is not classified as a hazardous substance

or mixture.[1][2] However, as with any investigational compound, it is paramount to observe

standard laboratory safety precautions to minimize exposure and ensure a safe working

environment.[2][3]

Key Handling Practices:

Engineering Controls: Always work in a well-ventilated area.[3] An accessible safety shower

and eyewash station are essential.[1][3]

Personal Protective Equipment (PPE): Use appropriate PPE to avoid contact with eyes, skin,

and clothing.[3] This includes chemically resistant gloves, safety goggles with side-shields,

and a lab coat or other protective clothing.[3]

Safe Handling: Prevent the formation of dust and aerosols.[2][3] Do not ingest or inhale the

substance.[3]
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Quantitative and Identification Data
To ensure proper identification and handling, the following information for etripamil is
summarized below.

Property Value

CAS Number 1593673-23-4[1][2]

Molecular Formula C27H36N2O4[1]

Molecular Weight 452.59[1]

GHS Classification Not a hazardous substance or mixture[1]

Synonyms MSP-2017; (-)-MSP-2017[1][4]

Procedural Guidance for Etripamil Disposal
The disposal of pharmaceutical waste is regulated by federal and state agencies, including the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[5][6] While etripamil's SDS does not classify it as hazardous, best practices for

investigational drugs often necessitate treating all related waste with a higher degree of

caution. The following steps provide a comprehensive disposal plan.

Step 1: Waste Characterization and Segregation It is crucial to first consult with your

institution's Environmental Health and Safety (EHS) department to determine if etripamil is
considered hazardous waste under local or institutional guidelines.[7] All waste materials

should be disposed of in accordance with local, state, and federal regulations.[3] Segregate

waste into the following categories:

Waste Etripamil: Unused, expired, or contaminated bulk powder or solutions.

Contaminated Materials: Items that have come into contact with etripamil, such as gloves,

bench paper, lab coats, and absorbent materials from spills.[3]

Empty Containers: Vials and other containers that held etripamil.[3]
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Step 2: Waste Etripamil Disposal Waste etripamil should be disposed of as hazardous waste

through a licensed disposal company.[3]

Collect all waste etripamil in a designated, properly sealed, and clearly labeled hazardous

waste container.[3]

The container label should include the words "Hazardous Waste Pharmaceuticals".[8]

Arrange for pickup and disposal through your institution's EHS department or an approved

hazardous waste vendor.[7]

Step 3: Contaminated Materials Disposal Any materials that have been contaminated with

etripamil should be handled as hazardous waste.[3]

Collect all contaminated items in a designated, labeled container separate from regular

trash.[3]

This waste should be managed and disposed of following the same protocol as waste

etripamil.[3]

Step 4: Empty Container Disposal Even empty containers require proper handling to ensure no

residual compound enters the environment.

Thoroughly rinse empty containers with a suitable solvent.[3]

Collect the solvent rinsate and manage it as hazardous waste.[3]

Once cleaned and decontaminated, the containers can typically be disposed of as non-

hazardous solid waste or recycled, depending on institutional policies.[3] Be sure to scratch

out all personal or proprietary information on any labels before disposal.[9]

Important Note: Under the EPA's 2019 Final Rule, the sewering (i.e., flushing down the drain)

of hazardous pharmaceutical waste is strictly prohibited.[10] It is best practice to avoid

sewering any pharmaceutical waste, regardless of its classification.[10]

Visualized Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of etripamil waste in a laboratory setting.
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Caption: Workflow for the proper disposal of different types of etripamil waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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